Cas no 36212-74-5 (2-amino-N-hydroxybutanamide)

• Product Name: 2-amino-N-hydroxybutanamide
• CAS No: 36212-74-5
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• MDL: MFCD19625199
• CID: 921133
• PubChem ID: 256336
• Update Time: 2025-04-24

2-amino-N-hydroxybutanamide Chemical and Physical Properties

Names and Identifiers

• butyrohydroxamic acid, 2-amino-
• 2-amino-N-hydroxybutanamide
• NSC-83120
• LS-07048
• N-hydroxy2-aminobutanimidic acid
• 36212-74-5
• N-butyrohydroxamic acid, 2-amino-
• CS-0359062
• DTXSID50292478
• MFCD19625199
• SCHEMBL246284
• EN300-1154120
• NSC83120
• AKOS013308983

• MDL： MFCD19625199
• Inchi： 1S/C4H10N2O2/c1-2-3(5)4(7)6-8/h3,8H,2,5H2,1H3,(H,6,7)
• InChI Key： TYTVEXBKMJEECD-UHFFFAOYSA-N
• SMILES： O=C(C(CC)N)NO

Computed Properties

• Exact Mass: 118.0743
• Monoisotopic Mass: 118.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35

Additional information on 2-amino-N-hydroxybutanamide

Comprehensive Guide to Butyrohydroxamic Acid, 2-Amino- (CAS No. 36212-74-5): Properties, Applications, and Market Insights

Butyrohydroxamic acid, 2-amino- (CAS No. 36212-74-5) is a specialized organic compound gaining attention in biochemical and industrial research. This hydroxamic acid derivative features a unique molecular structure combining a butyrohydroxamic acid backbone with an amino functional group, making it valuable for various scientific applications. Researchers particularly value its metal-chelating properties and potential as a enzyme inhibitor in biochemical studies.

The compound's chemical structure consists of a four-carbon butyryl chain (C4H7) bonded to a hydroxamic acid group (CONHOH), with an additional amino substituent at the 2-position. This configuration gives 2-amino butyrohydroxamic acid distinct solubility characteristics - it demonstrates good solubility in polar solvents like water and alcohols while maintaining stability in various pH ranges. These properties make it particularly useful in biochemical buffer systems and analytical chemistry applications.

In current research trends, scientists are exploring 2-amino butyrohydroxamic acid for its potential in agricultural chemistry and plant nutrition. Recent studies suggest its derivatives may act as efficient micronutrient carriers, addressing growing concerns about soil micronutrient deficiencies in modern agriculture. This application aligns with the increasing global focus on sustainable farming practices and crop yield optimization, making it a compound of interest in agrotech research.

The pharmaceutical industry has shown growing interest in butyrohydroxamic acid derivatives due to their potential biological activity. While not directly used in medications, the 2-amino variant serves as a valuable chemical intermediate in synthesizing more complex molecules. Its metal-binding capability makes it particularly interesting for developing targeted therapeutic agents, especially in research areas like metalloenzyme inhibition and metal overload disorders.

From an industrial perspective, CAS 36212-74-5 finds applications in water treatment formulations and corrosion inhibition systems. Its ability to form stable complexes with various metal ions makes it effective in scale prevention and metal surface protection. With increasing environmental regulations, the demand for eco-friendly corrosion inhibitors has risen, positioning 2-amino butyrohydroxamic acid as a potential alternative to traditional, less environmentally friendly compounds.

The analytical chemistry field utilizes butyrohydroxamic acid, 2-amino- as a chelating agent in various spectrophotometric methods and metal ion detection systems. Its selective binding properties enable precise quantitative analysis of specific metal ions in complex matrices. This application is particularly relevant in environmental monitoring and industrial quality control processes where accurate metal detection is crucial.

Recent advancements in green chemistry have highlighted the potential of hydroxamic acid derivatives like 2-amino butyrohydroxamic acid as biodegradable alternatives to conventional synthetic chelators. This aligns with the increasing consumer and regulatory demand for environmentally benign chemicals across various industries. Research institutions and chemical manufacturers are actively investigating its sustainable production methods and application potential in eco-conscious formulations.

The global market for specialty hydroxamic acids including 36212-74-5 has shown steady growth, driven by expanding applications in personal care products, industrial maintenance, and research chemicals. Market analysts note particular interest from the cosmeceutical sector, where hydroxamic acid derivatives are explored for their potential skin-benefiting properties. However, commercial adoption requires further research into the compound's long-term stability and formulation compatibility.

Quality specifications for butyrohydroxamic acid, 2-amino- typically include purity assessments through HPLC analysis, melting point determination, and spectroscopic characterization. Reputable suppliers provide detailed certificates of analysis and material safety data to ensure proper handling and application. Researchers should verify these specifications when sourcing the compound for sensitive applications, particularly in biological studies or analytical methods where purity significantly impacts results.

Future research directions for CAS 36212-74-5 may explore its potential in nanomaterial synthesis and coordination chemistry. The compound's ability to form stable complexes with transition metals suggests possible applications in developing advanced materials with tailored properties. Additionally, its molecular recognition capabilities could be exploited in sensor technologies and separation processes, areas of significant interest in materials science and engineering.

For laboratories working with 2-amino butyrohydroxamic acid, proper storage conditions are essential to maintain stability. Recommendations typically include keeping the compound in tightly sealed containers under ambient or cool temperatures, protected from moisture and direct sunlight. While not classified as highly hazardous, standard laboratory safety practices should be followed when handling the powder form to prevent inhalation exposure or skin contact.

The synthesis of butyrohydroxamic acid, 2-amino- typically involves hydroxylamine reactions with appropriate butyric acid derivatives, followed by amino group introduction through controlled chemical processes. Modern synthetic approaches focus on improving atom economy and reducing environmental impact, reflecting the broader chemical industry's shift toward sustainable production methods. Process optimization continues to be an active area of research for manufacturers.

In conclusion, butyrohydroxamic acid, 2-amino- (CAS No. 36212-74-5) represents a versatile compound with growing importance across multiple scientific and industrial domains. Its unique chelation properties, combined with its structural features, make it valuable for researchers addressing challenges in agricultural science, materials development, and environmental chemistry. As understanding of its potential applications expands, this compound will likely see increased utilization in both research and industrial settings.